Cas no 266-71-7 (Benzocyclooctadecene)

• Product Name: Benzocyclooctadecene
• CAS No: 266-71-7
• MF: C₂₂H₂₀
• MW: 284.394206047058
• CID: 1430805
• PubChem ID: 12319968
• Update Time: 2025-04-20

Benzocyclooctadecene Chemical and Physical Properties

Names and Identifiers

• Benzocyclooctadecene
• bicyclo[16.4.0]docosa-1,3,5,7,9,11,13,15,17,19,21-undecaene
• 266-71-7
• DTXSID50488293
• (4aE,6Z,8E,10E,12Z,14E,16E,18Z,20E)-Benzo[18]annulene

• Inchi： 1S/C22H20/c1-2-4-6-8-10-12-14-18-22-20-16-15-19-21(22)17-13-11-9-7-5-3-1/h1-20H/b2-1-,3-1+,4-2+,5-3+,6-4+,7-5-,8-6-,9-7+,10-8+,11-9+,12-10+,13-11-,14-12-,17-13+,18-14+,21-17+,22-18+
• InChI Key： AXTHLVDCSAHGQP-ATMQHAQYSA-N
• SMILES： C12C=CC=CC=CC=CC=CC=CC=CC=CC1=CC=CC=2 |c:5,11,t:1,3,7,9,13,15|

Computed Properties

• Exact Mass: 284.1566
• Monoisotopic Mass: 284.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0